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An In-depth Technical Guide on
Dibritannilactone B
For Researchers, Scientists, and Drug Development Professionals

Introduction
Dibritannilactone B is a sesquiterpenoid natural product isolated from the plant Inula

britannica.[1][2] This class of compounds is known for a diverse range of biological activities.[1]

Currently, Dibritannilactone B is under investigation for its potential pharmacological

applications, particularly in the fields of inflammation and oncology.[1] This document provides

a summary of the currently available technical information on Dibritannilactone B.

Chemical and Physical Properties
The available data for Dibritannilactone B is summarized below. It is important to note that

this information is primarily sourced from chemical suppliers and detailed peer-reviewed

literature on its properties is scarce.
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Property Value Source

CAS Number 1829580-18-8 [2][3][4]

Molecular Formula C34H46O9 [1][2][4]

Molecular Weight 598.72 g/mol [2][4]

Physical Description Powder [4]

Purity
>98% (as determined by

HPLC)
[4]

Note on Inconsistencies: It is crucial to highlight that the CAS number 1829580-18-8 has also

been associated with a different chemical entity, (9Z,12Z)-N-Benzyloctadeca-9,12-dienamide,

by at least one chemical vendor, which has a different molecular formula and structure.[3][5]

Furthermore, an incorrect SMILES string (CC1=NON=C1S(=O)(=O)C2=CC=CC=C2) has been

listed by one supplier, which does not correspond to the molecular formula of

Dibritannilactone B.[1] Researchers should exercise caution and verify the identity of any

supplied material.

Chemical Structure
As a sesquiterpenoid lactone, Dibritannilactone B belongs to a large family of natural

products characterized by a 15-carbon skeleton, often with a lactone ring. The precise chemical

structure of Dibritannilactone B is not readily available in the public scientific literature beyond

the molecular formula. A Certificate of Analysis from one supplier indicates that the structure

has been confirmed by NMR, but the spectral data itself is not provided.[4]

Biological Activity and Potential Applications
Dibritannilactone B is reported to be a subject of research for its potential as a therapeutic

agent. The primary areas of investigation are its effects on inflammatory and apoptotic

pathways.[1]

4.1. Anti-inflammatory and Anti-cancer Potential
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Vendor information suggests that Dibritannilactone B modulates cellular signaling pathways

involved in inflammation and apoptosis.[1] This includes potential interactions with signaling

molecules and transcription factors that regulate gene expression related to cell cycle and

survival.[1] These properties make it a compound of interest for the development of new

treatments for inflammatory diseases and cancer.[1] However, at present, there is no publicly

available quantitative data, such as IC50 or EC50 values, to substantiate these claims.

4.2. Proposed Mechanism of Action (General)

The proposed general mechanism of action for Dibritannilactone B, based on available

descriptions, is depicted in the following signaling pathway diagram.
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Caption: General signaling pathway of Dibritannilactone B.

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b8257862?utm_src=pdf-body
https://www.biosynth.com/p/EYC58018/1829580-18-8-dibritannilactone-b
https://www.biosynth.com/p/EYC58018/1829580-18-8-dibritannilactone-b
https://www.biosynth.com/p/EYC58018/1829580-18-8-dibritannilactone-b
https://www.benchchem.com/product/b8257862?utm_src=pdf-body
https://www.benchchem.com/product/b8257862?utm_src=pdf-body-img
https://www.benchchem.com/product/b8257862?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8257862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A critical gap in the currently available information for Dibritannilactone B is the absence of

detailed experimental protocols. The search of scientific literature and chemical databases did

not yield specific methods for the following:

Isolation: While it is known to be isolated from Inula britannica, the specific extraction and

purification procedures are not detailed.

Total Synthesis: There are no published routes for the chemical synthesis of

Dibritannilactone B.

Biological Assays: Protocols for the experiments that would quantify its biological activity

(e.g., anti-inflammatory or cytotoxic assays) are not available.

Spectroscopic Analysis: While NMR is mentioned for structure confirmation, the detailed 1H-

NMR, 13C-NMR, IR, or mass spectrometry data and the conditions for their acquisition are

not publicly accessible.

Conclusion
Dibritannilactone B is an emerging natural product with purported biological activities that

warrant further investigation. However, the available information is currently limited to that

provided by chemical suppliers. For drug development professionals and researchers, it will be

imperative to await or conduct foundational research to elucidate its precise chemical structure,

confirm its biological activities through quantitative assays, and establish detailed protocols for

its isolation, synthesis, and analysis. The noted inconsistencies in the data associated with its

CAS number also necessitate careful verification of this compound's identity in any future

research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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